Cas no 1806856-35-8 (6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1806856-35-8
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4862314
• Update Time: 2025-10-18

6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-5-4(13(14)15)1-3(2-11)12-6(5)7(9)10/h1,7H,2,11H2
• InChI Key： FEEDCGGPPGMNNX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(CN)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7

Additional information on 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine

Introduction to 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine (CAS No. 1806856-35-8)

6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine, identified by the CAS number 1806856-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of an amino methyl group, a bromo substituent, and a difluoromethyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The aminomethyl side chain at the 6-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical reactions, such as nucleophilic substitution or condensation reactions, facilitating the synthesis of more complex derivatives. The bromo atom at the 3-position serves as a versatile handle for further functionalization, allowing for cross-coupling reactions or selective removal under specific conditions. Additionally, the difluoromethyl group at the 2-position enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design to improve bioavailability and pharmacokinetic profiles.

In recent years, there has been growing interest in nitropyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties ranging from antimicrobial and anti-inflammatory effects to potential applications in cancer therapy. The nitro group, in particular, can be reduced to an amine, opening up possibilities for further derivatization into pharmacologically active molecules. The combination of these structural elements in 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine makes it a promising candidate for exploring new therapeutic avenues.

Recent research has highlighted the role of difluoromethyl groups in enhancing the efficacy of small-molecule drugs. These groups can improve binding affinity to target proteins and increase resistance to metabolic degradation. In the context of 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine, the presence of this moiety suggests that it may exhibit improved pharmacokinetic properties compared to its unsubstituted counterparts. This has prompted investigations into its potential as a lead compound for drug discovery programs targeting various diseases.

The bromo substituent at the 3-position of the pyridine ring is another key feature that contributes to the compound's utility in medicinal chemistry. Bromo groups are commonly used in synthetic chemistry as intermediates for Suzuki-Miyaura cross-coupling reactions, which are widely employed to construct biaryl structures found in many biologically active compounds. By incorporating this handle, researchers can easily append complex aryl or heteroaryl groups to the core scaffold, leading to novel derivatives with tailored biological activities.

The aminomethyl group at position 6 provides an additional opportunity for diversification. This functionality can be used to link the compound to other biomolecules or to introduce additional pharmacophores through click chemistry or other conjugation strategies. Such modifications are crucial for developing prodrugs or targeted delivery systems that enhance therapeutic efficacy while minimizing side effects.

Current advancements in computational chemistry and machine learning have accelerated the process of identifying promising drug candidates from large chemical libraries. Virtual screening techniques have been employed to predict the binding affinity of 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine to various biological targets, including enzymes and receptors implicated in human diseases. These computational studies have suggested potential applications in areas such as oncology and neurology, where nitropyridine derivatives have shown promise.

In vitro studies have begun to unravel the mechanistic aspects of how this compound interacts with biological systems. Initial experiments have revealed that it exhibits moderate inhibitory activity against certain enzymes associated with inflammation pathways. The precise mechanism by which it exerts its effects is still under investigation, but preliminary data suggest that its structure may allow it to modulate key signaling cascades involved in disease progression.

The synthesis of 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Advances in transition-metal-catalyzed reactions and orthogonal functionalization strategies have enabled chemists to construct intricate heterocycles with high efficiency and selectivity. These advancements not only streamline the synthesis process but also open up new possibilities for generating libraries of related compounds for high-throughput screening.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into tangible benefits for patients. As our understanding of molecular interactions continues to evolve, compounds like 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-nitropyridine will likely play a crucial role in shaping next-generation therapeutics.